Cas no 76475-16-6 (Galeopsin)

• Product Name: Galeopsin
• CAS No: 76475-16-6
• Molecular Formula: C₂₂H₃₂O₅
• Molecular Weight: 376.486
• CID: 2035439
• PubChem ID: 92966417

Galeopsin Properties

Names and Identifiers

• Galeopsin
• [+]-galeopsin
• 76475-16-6
• AKOS040761759
• [(1S,2R,4aS,8aS)-1-[2-(furan-3-yl)ethyl]-1-hydroxy-2,5,5,8a-tetramethyl-3-oxo-4a,6,7,8-tetrahydro-4H-naphthalen-2-yl] acetate
• CS-0142170

• InChIKey： CVAJBQDXBZONMK-MQGJPIDWSA-N
• Inchi： InChI=1S/C22H32O5/c1-15(23)27-21(5)18(24)13-17-19(2,3)9-6-10-20(17,4)22(21,25)11-7-16-8-12-26-14-16/h8,12,14,17,25H,6-7,9-11,13H2,1-5H3/t17-,20-,21-,22-/m0/s1
• SMILES： CC(=O)O[C@]1(C(=O)C[C@@H]2[C@@]([C@]1(CCc3ccoc3)O)(CCCC2(C)C)C)C

Computed Properties

• Exact Mass: 376.22497412g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 376.22497412g/mol
• Heavy Atom Count: 27
• Complexity: 614
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.739
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Boiling Point: 455.4±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 229.2±27.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids